2-[[6-tert-butyl-3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-[[6-tert-butyl-3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C24H25F4N3OS/c1-23(2,3)15-6-9-19-17(10-15)21(24(26,27)28)18(11-29)22(31-19)33-13-20(32)30-12-14-4-7-16(25)8-5-14/h4-5,7-8,15H,6,9-10,12-13H2,1-3H3,(H,30,32)
• InChI Key: FEFZXFCQUQOHJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC(=O)NCC3=CC=C(C=C3)F)C#N)C(F)(F)F
• Molecular Formula: C24H25F4N3OS
• Molecular Weight: 479.5 g/mol

Description

2-[[6-tert-butyl-3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide is a useful research compound. Its molecular formula is C24H25F4N3OS and its molecular weight is 479.5g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[[6-tert-butyl-3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[6-tert-butyl-3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Multicomponent Synthesis

Researchers have developed methods for the synthesis of substituted tetrahydroquinoline derivatives, demonstrating the compound's role in the field of organic synthesis. For example, a study conducted by Dyachenko et al. (2015) outlines the multicomponent synthesis of 2-(alkylsulfanyl)-tetrahydroquinoline derivatives, highlighting the compound's utility in creating diverse molecular structures. This research provides insight into the compound's versatility and potential applications in developing new chemical entities (Dyachenko, Nesterov, Dyachenko, & Chernykh, 2015).

Anticancer and Antioxidant Properties

A study by Sayed et al. (2022) explores the synthesis, characterization, and biological evaluation of new tetrahydroisoquinoline derivatives bearing nitrophenyl groups. The compounds were tested for their anticancer activity and antioxidant properties, revealing moderate to strong activity against certain cancer cell lines, suggesting potential therapeutic applications (Sayed, Hassanien, Farhan, Aly, Mahmoud, Mohamed, Mague, & Bakhite, 2022).

MGAT2 Inhibition for Metabolic Disorders

Busujima et al. (2016) identified a derivative as an orally active monoacylglycerol acyltransferase 2 (MGAT2) inhibitor, demonstrating significant suppression of triglyceride synthesis. This highlights the compound's potential application in treating metabolic disorders, including obesity and diabetes (Busujima, Tanaka, Iwakiri, Shirasaki, Munetomo, Saitō, Masuko, Kitano, Io, Kato, Kamigaso, Nozoe, & Sato, 2016).

Proton Pump Inhibition

Uchida et al. (1989) synthesized derivatives of tetrahydroquinolines to investigate their potential as proton pump inhibitors. The study found several compounds to be effective in inhibiting (H+ + K+) ATPase activity, suggesting their utility in developing treatments for acid-related diseases (Uchida, Morita, Chihiro, Kanbe, Yamasaki, Yabuuchi, & Nakagawa, 1989).

Crystal Structure and Molecular Interactions

The crystal structures of related compounds have been determined to understand their molecular conformation and interactions. This information is crucial for drug design and material science applications, providing insights into the molecular geometry and potential binding mechanisms (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).